tert-butyloxycarbonyl-leucyl-glycyl-arginine-4-trifluoromethylcoumarin-7-amide
tert-butyloxycarbonyl-leucyl-glycyl-arginine-4-trifluoromethylcoumarin-7-amide
Brand Name:
Vulcanchem
CAS No.:
117141-39-6
VCID:
VC0056709
InChI:
InChI=1S/C29H40F3N7O7/c1-15(2)11-20(38-27(44)46-28(3,4)5)24(42)36-14-22(40)39-25(43)19(7-6-10-35-26(33)34)37-16-8-9-17-18(29(30,31)32)13-23(41)45-21(17)12-16/h8-9,12-13,15,19-20,37H,6-7,10-11,14H2,1-5H3,(H,36,42)(H,38,44)(H4,33,34,35)(H,39,40,43)/t19-,20-/m0/s1
SMILES:
CC(C)CC(C(=O)NCC(=O)NC(=O)C(CCCN=C(N)N)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)OC(C)(C)C
Molecular Formula:
C29H40F3N7O7
Molecular Weight:
655.7 g/mol
tert-butyloxycarbonyl-leucyl-glycyl-arginine-4-trifluoromethylcoumarin-7-amide
CAS No.: 117141-39-6
Main Products
VCID: VC0056709
Molecular Formula: C29H40F3N7O7
Molecular Weight: 655.7 g/mol
CAS No. | 117141-39-6 |
---|---|
Product Name | tert-butyloxycarbonyl-leucyl-glycyl-arginine-4-trifluoromethylcoumarin-7-amide |
Molecular Formula | C29H40F3N7O7 |
Molecular Weight | 655.7 g/mol |
IUPAC Name | tert-butyl N-[(2S)-1-[[2-[[(2S)-5-(diaminomethylideneamino)-2-[[2-oxo-4-(trifluoromethyl)chromen-7-yl]amino]pentanoyl]amino]-2-oxoethyl]amino]-4-methyl-1-oxopentan-2-yl]carbamate |
Standard InChI | InChI=1S/C29H40F3N7O7/c1-15(2)11-20(38-27(44)46-28(3,4)5)24(42)36-14-22(40)39-25(43)19(7-6-10-35-26(33)34)37-16-8-9-17-18(29(30,31)32)13-23(41)45-21(17)12-16/h8-9,12-13,15,19-20,37H,6-7,10-11,14H2,1-5H3,(H,36,42)(H,38,44)(H4,33,34,35)(H,39,40,43)/t19-,20-/m0/s1 |
Standard InChIKey | PHRPJBROAGODAG-PMACEKPBSA-N |
Isomeric SMILES | CC(C)C[C@@H](C(=O)NCC(=O)NC(=O)[C@H](CCCN=C(N)N)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)OC(C)(C)C |
SMILES | CC(C)CC(C(=O)NCC(=O)NC(=O)C(CCCN=C(N)N)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)OC(C)(C)C |
Canonical SMILES | CC(C)CC(C(=O)NCC(=O)NC(=O)C(CCCN=C(N)N)NC1=CC2=C(C=C1)C(=CC(=O)O2)C(F)(F)F)NC(=O)OC(C)(C)C |
Synonyms | Boc-Leu-Gly-Arg-AFC LGA-AFC tert-butyloxycarbonyl-leucyl-glycyl-arginine-4-trifluoromethylcoumarin-7-amide |
PubChem Compound | 3081120 |
Last Modified | Nov 11 2021 |
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